Cas no 2171551-97-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid
• CAS No: 2171551-97-4
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 6052128
• PubChem ID: 165550944
• Update Time: 2025-09-27

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-hydroxybenzoic acid
• EN300-1483414
• 2171551-97-4

• Inchi： 1S/C26H24N2O7/c1-34-14-22(24(30)27-15-10-11-23(29)20(12-15)25(31)32)28-26(33)35-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21-22,29H,13-14H2,1H3,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： YWWFMKLKORNYQH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(=C(C(=O)O)C=1)O)=O)COC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic Acid (CAS No. 2171551-97-4)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid, identified by its CAS number 2171551-97-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The intricate structure of this molecule, featuring multiple functional groups, contributes to its unique chemical properties and reactivity, which are crucial for its applications in drug discovery and synthetic chemistry.

The molecular structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid consists of a benzoic acid core substituted with various functional groups. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, an amino group, a methoxypropanamido group, and a hydroxyl group on the benzene ring imparts specific chemical characteristics that influence its interactions with biological targets. These features make the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its structural features allow it to interact with biological targets in a highly specific manner, which is essential for achieving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its versatility in drug design. The Fmoc group, for instance, is commonly used in peptide synthesis as an amino protecting group, but it can also serve as a linker or a pharmacophore in drug molecules. The methoxypropanamido group introduces hydrophobicity and can influence the compound's solubility and bioavailability. The hydroxyl group on the benzoic acid ring can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets. These features collectively contribute to the compound's potential as a lead compound in medicinal chemistry.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are often employed to construct the complex molecular framework. The synthesis process not only highlights the synthetic prowess of the researchers but also underscores the importance of methodological innovation in accessing novel chemical entities.

Recent studies have demonstrated the pharmacological potential of derivatives of benzoic acid with similar structural motifs. These studies have shown that such compounds can exhibit anti-inflammatory, antioxidant, and anticancer properties by modulating key signaling pathways. For example, modifications to the hydroxyl and methoxy groups have been found to enhance binding affinity to target proteins, while changes to the amino and Fmoc groups can influence metabolic stability and pharmacokinetic profiles. These findings provide valuable insights into optimizing the structure-function relationship of this class of compounds.

The use of computational methods has also played a crucial role in understanding the biological activity of 5-2-(9H-fluoren-9 -yl)methoxycarbonylamino)-3-methoxypropanamido -2-hydroxybenzoic acid. Molecular docking simulations have been employed to predict how this compound interacts with various enzymes and receptors at an atomic level. These simulations help identify key interaction points and provide rational basis for designing more potent derivatives. Additionally, quantum mechanical calculations have been used to elucidate the electronic structure and reactivity of different functional groups within the molecule.

In conclusion, 5 - 2 - ({(9H - fluorenylmethoxycarbonyl} - amino) - 3 - methoxypropanamido - 2 - hydroxybenzoic acid (CAS No. 2171551 - 97 - 4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile intermediate for synthesizing novel therapeutic agents. The growing body of research on this compound underscores its potential as a lead molecule in drug discovery programs targeting various diseases. As our understanding of its biological activity continues to evolve, so too will our ability to harness its therapeutic potential for improving human health.